Cas no 1807179-59-4 (Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate)
Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate
-
- Inchi: 1S/C10H6F2INO3/c1-16-9(15)7-5(4-14)2-3-6(13)8(7)17-10(11)12/h2-3,10H,1H3
- InChI Key: LBPGTZQRKYQWTH-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C#N)C(C(=O)OC)=C1OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 331
- XLogP3: 3.1
- Topological Polar Surface Area: 59.3
Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010891-1g |
Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate |
1807179-59-4 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate
Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate (CAS No. 1807179-59-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate, identified by its CAS number 1807179-59-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. Its unique structural features, including the presence of a cyano group, difluoromethoxy substituent, and an iodine atom, make it a valuable building block for medicinal chemists.
The 6-cyano moiety in Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate contributes to its reactivity and functionality, enabling diverse chemical transformations such as nucleophilic substitution and condensation reactions. This property is particularly useful in the development of novel heterocyclic compounds, which are often employed in drug discovery due to their enhanced binding affinity and selectivity. The 2-difluoromethoxy group further enhances the compound's pharmacological potential by influencing its metabolic stability and lipophilicity, making it an attractive candidate for further derivatization.
In recent years, Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate has been extensively studied for its role in synthesizing small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its utility in developing compounds that modulate the activity of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The iodine atom at the 3-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.
One of the most compelling aspects of Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate is its versatility in drug design. The combination of electron-withdrawing and electron-donating groups within its structure allows for fine-tuning of physicochemical properties, including solubility, permeability, and metabolic clearance. This flexibility is essential for optimizing drug candidates to meet pharmacokinetic and pharmacodynamic requirements. Moreover, the compound's ability to undergo multiple functionalization reactions makes it a preferred choice for medicinal chemists seeking to explore structure-activity relationships (SAR) efficiently.
The growing interest in fluorinated compounds has also highlighted the significance of Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate in modern drug development. Fluoroalkyl groups are known to improve drug efficacy by enhancing binding interactions with biological targets and increasing metabolic stability. The presence of two fluorine atoms in this compound not only contributes to its unique electronic properties but also opens up possibilities for designing next-generation therapeutics with improved pharmacological profiles.
Recent advancements in synthetic methodologies have further expanded the applications of Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of this intermediate, reducing costs and improving scalability. These innovations are particularly beneficial for academic research labs and pharmaceutical companies aiming to accelerate their drug discovery pipelines.
The compound's role in developing kinase inhibitors has been particularly noteworthy. Kinases are enzymes that play a critical role in cell signaling pathways, making them attractive targets for therapeutic intervention. By leveraging the reactivity of Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate, researchers have been able to synthesize novel kinase inhibitors with high selectivity and potency. These inhibitors hold promise for treating a wide range of diseases, including cancer and inflammatory disorders.
In conclusion, Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate (CAS No. 1807179-59-4) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for medicinal chemists. The ongoing research into its applications in drug development underscores its importance in advancing therapeutic strategies against various diseases. As synthetic methodologies continue to evolve, the utility of this compound is expected to grow even further, solidifying its place as a cornerstone in modern pharmaceutical chemistry.
1807179-59-4 (Methyl 6-cyano-2-difluoromethoxy-3-iodobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)